Cas no 1334147-24-8 (2-(3-methyl-4H-1,2,4-triazol-4-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-(3-methyl-4H-1,2,4-triazol-4-yl)ethan-1-amine dihydrochloride
• CAS No: 1334147-24-8
• MF: C₅H₁₂Cl₂N₄
• MW: 199.0815782547
• MDL: MFCD19686313
• CID: 4588959
• PubChem ID: 54594480
• Update Time: 2025-10-22

2-(3-methyl-4H-1,2,4-triazol-4-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-4H-1,2,4-triazol-4-yl)ethan-1-amine dihydrochloride

• MDL： MFCD19686313
• Inchi： 1S/C5H10N4.2ClH/c1-5-8-7-4-9(5)3-2-6;;/h4H,2-3,6H2,1H3;2*1H
• InChI Key： VQQNBDRIUHIATK-UHFFFAOYSA-N
• SMILES： C(N)CN1C=NN=C1C.[H]Cl.[H]Cl

2-(3-methyl-4H-1,2,4-triazol-4-yl)ethan-1-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-methyl-4H-1,2,4-triazol-4-yl)ethan-1-amine dihydrochloride

2-(3-Methyl-4H-1,2,4-Triazol-4-Yl)Ethan-1-Amine Dihydrochloride: A Comprehensive Overview

2-(3-Methyl-4H-1,2,4-triazol-4-yl)ethan-1-amine dihydrochloride, commonly referred to asCompound 1334147-24-8, is a chemical compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical structure and versatile properties. The molecule consists of a triazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms and one methyl group. The ethanamine moiety attached to the triazole ring further enhances its functional versatility. The dihydrochloride salt form indicates the presence of two hydrochloric acid molecules associated with the compound, which is a common practice to stabilize certain amine-containing compounds.

The synthesis ofCompound 1334147-24-8 involves a multi-step process that typically begins with the preparation of the triazole ring. This is often achieved through the condensation of an amine with a ketone or aldehyde in the presence of a suitable catalyst. The methyl group substitution on the triazole ring is introduced at a specific position to ensure the desired stereochemistry and reactivity. The ethanamine group is then introduced via nucleophilic substitution or other appropriate reactions. Finally, the dihydrochloride salt is formed by protonation of the amine groups with hydrochloric acid.

Recent studies have highlighted the potential ofCompound 1334147-24-8 in various applications, particularly in the field of pharmaceuticals. The triazole ring system is known for its ability to act as a bioisostere, meaning it can mimic the biological activity of other functional groups while offering improved pharmacokinetic properties. This makes it an attractive candidate for drug design and development. For instance, researchers have explored its use as a scaffold for developing inhibitors of certain enzymes involved in disease pathways.

In addition to its pharmaceutical applications,Compound 1334147-24-8 has also found utility in materials science. The triazole moiety can act as a coordinating unit in metallopolymers and metalloorganic frameworks (MOFs), enabling the creation of materials with tailored properties such as high surface area and catalytic activity. Recent advancements in MOF synthesis have demonstrated the potential of this compound in gas storage and separation applications.

The physical properties ofCompound 1334147-24-8 are well-documented, including its melting point, solubility, and stability under various conditions. These properties are critical for determining its suitability for different applications. For example, its high solubility in polar solvents makes it ideal for use in aqueous-based formulations, while its thermal stability ensures that it can withstand processing conditions during manufacturing.

The safety profile ofCompound 1334147-24-8 has also been extensively studied to ensure its safe handling and use. Regulatory agencies have established guidelines for workplace exposure limits and handling procedures to minimize risks associated with its use.

In conclusion,Compound 1334147-24-8, or2-(3-methyl-...